(Z)-6-hydroxy-2-(3-methylbenzylidene)-7-((4-methylpiperazin-1-yl)methyl)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-hydroxy-2-[(3-methylphenyl)methylidene]-7-[(4-methylpiperazin-1-yl)methyl]-1-benzofuran-3-one
• InChI: InChI=1S/C22H24N2O3/c1-15-4-3-5-16(12-15)13-20-21(26)17-6-7-19(25)18(22(17)27-20)14-24-10-8-23(2)9-11-24/h3-7,12-13,25H,8-11,14H2,1-2H3/b20-13-
• InChI Key: GTQRITVKASDCSA-MOSHPQCFSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C=C2C(=O)C3=C(O2)C(=C(C=C3)O)CN4CCN(CC4)C
• Isomeric SMILES: CC1=CC(=CC=C1)/C=C\2/C(=O)C3=C(O2)C(=C(C=C3)O)CN4CCN(CC4)C
• Molecular Formula: C22H24N2O3
• Molecular Weight: 364.4 g/mol
• CAS No.: 896072-69-8

Description

(Z)-6-hydroxy-2-(3-methylbenzylidene)-7-((4-methylpiperazin-1-yl)methyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C22H24N2O3 and its molecular weight is 364.445. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The compound has been explored as an intermediate in the synthesis of novel derivatives with potential biological activities. For example, studies have demonstrated its utility in preparing octahydro-1, 5-imino-3-benzazocin-4, 7, 10-trione derivatives, serving as ABC ring models of saframycins, indicating its role in the synthesis of complex molecules with possible therapeutic uses (Saito et al., 1997).

Antimicrobial and Antitumor Activities

• Benzofuran derivatives have been identified for their DNA topoisomerases I and II inhibitory activities, with some showing potent inhibitory action comparable to known anticancer agents. This highlights the potential application of benzofuran compounds in cancer treatment strategies (Lee et al., 2007).
• New phenolic Mannich bases containing piperazine structures have been synthesized and evaluated for their cytotoxic/anticancer and carbonic anhydrase inhibitory effects, suggesting their potential as leads for further drug development (Gul et al., 2019).

Antioxidant Activity

• A novel one-pot synthesis approach for benzofuran derivatives via the Strecker reaction has been applied, demonstrating the antioxidant activity of these compounds. Such findings underscore the relevance of benzofuran derivatives in developing antioxidant agents, which could be beneficial in managing oxidative stress-related diseases (Ezzatzadeh & Hossaini, 2018).

Anti-Inflammatory Activity

• Research on Liriope spicata var. prolifera revealed two new benzofuran derivatives with significant anti-inflammatory activity, highlighting the potential of such compounds in the development of anti-inflammatory drugs (Hu et al., 2011).